Cas no 52336-55-7 (1,2,3-Propanetricarboxylicacid, 2-hydroxy-, iron(3+) ammonium salt (4:3:3))

• Product Name: 1,2,3-Propanetricarboxylicacid, 2-hydroxy-, iron(3+) ammonium salt (4:3:3)
• CAS No: 52336-55-7
• MF: C₂₄H₃₂Fe₃N₃O₂₈
• MW: 978.049193382263
• CID: 371067
• PubChem ID: 6452618
• Update Time: 2025-04-19

1,2,3-Propanetricarboxylicacid, 2-hydroxy-, iron(3+) ammonium salt (4:3:3) Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Propanetricarboxylicacid, 2-hydroxy-, iron(3+) ammonium salt (4:3:3)
• AMMONIUM IRON(III) CITRATE BP USP
• triammonium triiron tetracitrate
• triazanium,2-hydroxypropane-1,2,3-tricarboxylate,iron(3+)
• 1,2,3-propanetricarboxylate, 2-hydroxy-, triammonium triiron(3+) salt
• NS00087910
• DTXSID20200363
• EINECS 257-857-0
• 52336-55-7
• 1185-57-5
• Ammonium-iron(III) citrate, green
• FERRIC AMMONIUM CITRATE
• Ammonium ferric citrate

• Inchi： 1S/4C6H8O7.3Fe.3H3N/c4*7-3(8)1-6(13,5(11)12)2-4(9)10;;;;;;/h4*13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);;;;3*1H3/q;;;;3*+3;;;/p-9
• InChI Key： AUALKMYBYGCYNY-UHFFFAOYSA-E
• SMILES： [Fe+3].[Fe+3].[Fe+3].OC(C(=O)[O-])(CC(=O)[O-])CC(=O)[O-].OC(C(=O)[O-])(CC(=O)[O-])CC(=O)[O-].OC(C(=O)[O-])(CC(=O)[O-])CC(=O)[O-].OC(C(=O)[O-])(CC(=O)[O-])CC(=O)[O-].[NH4+].[NH4+].[NH4+]

Computed Properties

• Exact Mass: 974.95935
• Monoisotopic Mass: 977.922059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 28
• Heavy Atom Count: 58
• Rotatable Bond Count: 8
• Complexity: 211
• Covalently-Bonded Unit Count: 10
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 566

Experimental Properties

• Boiling Point: 309.6°Cat760mmHg
• Flash Point: 155.2°C
• PSA: 663.49